Vat Yellow 46

Specification

• CAS No.: 12237-50-2
• Molecular Formula: 2C8H12.2CH3ORh
• Molecular Weight: 0

Introduction

Chemical Identification and Structure

Vat Yellow 46 is classified as an anthraquinone-based vat dye with the following chemical identifiers:

Parameter	Value
C.I. Number	Vat Yellow 46
CAS Registry Number	12237-50-2
Molecular Structure	Anthraquinones
Molecular Formula	C₃₇H₂₁N₅O₄
Molecular Weight	599.59

The chemical structure incorporates a 6-phenyl-1,3,5-triazine-2,4-diamine framework connected to anthraquinone components, creating a complex molecular architecture that contributes to its dyeing properties and stability. This molecular configuration is responsible for the dye's excellent fastness properties and the distinct color it produces when applied to textiles.

Physical Properties and Characteristics

Vat Yellow 46 presents as a yellow powder in its standard commercial form. When subjected to different chemical environments, it exhibits distinctive color changes that are characteristic of its chemical behavior:

• In strong sulfuric acid: Green light yellow appearance

• Under alkaline reduction: Purple body hidden color

• In acid reduction conditions: Red-brown body

These color transitions are crucial in understanding its behavior during the dyeing process and serve as indicators for proper application. The compound's physical properties make it particularly suitable for textile applications where color stability is required under varying environmental conditions.

Trade Name	Manufacturer
Cibanon Yellow G	Ciba Specialty Chemicals Inc.
Indanthren Yellow 5GF	BASF Aktiengesellschaft
Skythrene VAT YELLOW 5GF	Tiankun Chemical

These commercial variants may have slight formulation differences but maintain the essential properties and performance characteristics of Vat Yellow 46.

Applications in the Textile Industry

Vat Yellow 46 is primarily utilized in the textile industry for dyeing cellulosic fibers such as cotton, linen, and rayon. Its applications include:

• Cotton fabric dyeing for producing vibrant yellow shades

• Direct printing of cotton fabrics

• Color printing and control applications

• Production of textiles requiring excellent colorfastness

• Applications demanding resistance to environmental factors

The dye exhibits very good levelness, making it particularly valuable for applications requiring uniform color distribution across textile surfaces. This property is especially important for professional-grade textiles and commercial applications where consistency is essential.

Dyeing Process and Parameters

The dyeing process for Vat Yellow 46, like other vat dyes, involves a reduction-oxidation cycle. Being insoluble in water, it must first be converted to a water-soluble form through reduction in an alkaline environment before application to fibers.

A typical dyeing formulation for Vat Yellow 46 includes:

Component	Quantity
Vat dye	3%
Na₂SO₄	4 g/L
NaOH	3 g/L
Wetting agent	1 g/L
Leveling agent	1 g/L
Sequestering agent	1 g/L
pH	10-12
Material to Liquor ratio	1:40
Time	Vatting = 10 mins, Dyeing = 50 mins
Temperature	Vatting = 60°C, Dyeing = 80°C

This process involves several key steps: preparation of the dye bath, reduction of the dye to its leuco form, application to the textile, and subsequent oxidation to fix the dye in its original, insoluble form within the fiber structure.

Performance and Fastness Properties

Vat Yellow 46 is distinguished by its exceptional fastness properties, which have been standardized according to ISO testing methods. These properties make it suitable for applications requiring resistance to various environmental factors:

Property	Rating
Light (Xenon) 1/1	6
Light (Xenon) 1/12	4
Hypochlorite Bleaching (CH)	4-5
Peroxide Washing 95°C (CH)	4-5
Peroxide Washing 95°C (CO)	5
Mercerizing (CH)	4-5
Washing 95°C (CH)	4-5
Washing 95°C (CO)	5
Rubbing (Dry)	4-5
Rubbing (Wet)	4
Hot Pressing (Immediate)	4
Hot Pressing (4 hours)	5
Perspiration Acidity (CH)	4-5
Perspiration Acidity (CO)	4-5
Perspiration Alkalinity (CH)	4-5
Perspiration Alkalinity (CO)	4-5

These ratings demonstrate the dye's excellent resistance to light, washing, rubbing, and various chemical treatments, making it particularly valuable for textiles that will be subjected to harsh conditions or frequent washing.

Recent Research Developments

Recent research has focused on developing eco-friendly pretreatment and dyeing processes for Vat Yellow 46. A notable study investigated the application of sustainable energy tools—specifically ultrasonic and microwave treatments—to improve the dyeing process:

• Microwave treatment for 4 minutes on bleached fabric followed by dyeing with Vat Yellow 46 provides good color yield

• Ultrasonic treatment for 40 minutes on bleached fabric similarly enhances color yield

• These sustainable tools reduce time, cost, and labor while improving the vat dyeing process

Fourier-transform infrared spectroscopy (FTIR) analysis revealed no chemical changes in the functional peak of cellulosic materials before and after ultrasonic and microwave treatment, confirming that these methods enhance dyeing efficiency without altering the fundamental chemistry of the fiber.

Environmental and Sustainability Considerations

• The application of microwave and ultrasonic treatments represents a step toward more environmentally friendly dyeing processes

• These methods reduce energy consumption and potentially decrease the amount of chemicals needed

• Improved dyeing efficiency can lead to reduced waste and lower environmental impact

Despite these advances, vat dyes remain among the more chemically intensive dyeing options, with research indicating that wastewater from vat dye manufacturing can be significantly higher than for other dye classes. This highlights the importance of continuing research into more sustainable manufacturing and application methods for Vat Yellow 46 and similar compounds.

Comparison with Other Vat Yellow Dyes

Vat Yellow 46 is one of several yellow vat dyes used in the textile industry. Understanding its position relative to other vat yellows provides context for its specific applications:

Vat Yellow Type	CI Number	CAS Number	Key Characteristics
Vat Yellow 5GF	Vat Yellow 46	12237-50-2	Excellent levelness, good for direct printing
Vat Yellow 4GL	Vat Yellow 33	12227-50-8	Different molecular structure (C₅₄H₃₂N₄O₆)
Vat Yellow 5G	Vat Yellow 2	129-09-9	Different structural properties
Vat Yellow GK	Vat Yellow 4	128-66-5	Dibenzopyrenquinone class, different applications

Each of these dyes has specific properties that make it suitable for particular applications, with Vat Yellow 46 being particularly valued for its excellent levelness and suitability for direct printing applications.